90-66-4

2,2'-Thiobis(6-tert-butyl-p-cresol)

In Stock

• CAS RN:
• 90-66-4

• Formula:
• C22H30O2S

• InChI:
• InChI=1S/C22H30O2S/c1-13-9-15(21(3,4)5)19(23)17(11-13)25-18-12-14(2)10-16(20(18)24)22(6,7)8/h9-12,23-24H,1-8H3

• InChIKey:
• MQWCQFCZUNBTCM-UHFFFAOYSA-N

• 2,2'-Thiobis(6-tert-butyl-p-cresol), also known as 2,2'-Thiobis(6-tert-butyl-p-cresol), is a useful research compound. Its molecular formula is C22H30O2S and its molecular weight is 358.5 g/mol. The purity is usually 95%.

2-Methyl-n-propyl-1-propanamine

In Stock

• CAS RN:
• 39190-66-4

• Formula:
• C7H17N

• InChI:
• InChI=1S/C7H17N/c1-4-5-8-6-7(2)3/h7-8H,4-6H2,1-3H3

• InChIKey:
• SQGSVBHTFQOZDL-UHFFFAOYSA-N

• Isobutylpropylamine, also known as propyl isobutyl amine, belongs to the class of organic compounds known as dialkylamines. These are organic compounds containing a dialkylamine group, characterized by two alkyl groups bonded to the amino nitrogen. Isobutylpropylamine is soluble (in water) and a very strong basic compound (based on its pKa). Within the cell, isobutylpropylamine is primarily located in the cytoplasm.

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, compd. with 6-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-1,3,5-triazine-2,4-diamine (1:1)

Usually In Stock

• CAS RN:
• 68490-66-4

• Formula:
• C12H16N10O3

• InChI:
• InChI=1S/C9H13N7.C3H3N3O3/c1-6-12-3-5-16(6)4-2-7-13-8(10)15-9(11)14-7;7-1-4-2(8)6-3(9)5-1/h3,5H,2,4H2,1H3,(H4,10,11,13,14,15);(H3,4,5,6,7,8,9)

• InChIKey:
• CFSJAORJCPGPFP-UHFFFAOYSA-N

• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, compd. with 6-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-1,3,5-triazine-2,4-diamine (1:1) is a useful research compound. Its molecular formula is C12H16N10O3 and its molecular weight is 348.32 g/mol. The purity is usually 95%.

Piroctone olamine

In Stock

• CAS RN:
• 68890-66-4

• Formula:
• C₁₆H₃₀N₂O₃

• InChI:
• InChI=1S/C14H23NO2.C2H7NO/c1-10-6-12(15(17)13(16)8-10)7-11(2)9-14(3,4)5;3-1-2-4/h6,8,11,17H,7,9H2,1-5H3;4H,1-3H2

• InChIKey:
• BTSZTGGZJQFALU-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Piroctone olamine is a pyridone derivative, which is known to have bactericidal effects on gram-positive and gram-negative bacteria and fungicidal effects and hence is a component of many cosmetic products such as anti-dandruff shampoo.
  
  
  

2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide

Usually In Stock

• CAS RN:
• 306290-66-4

• Formula:
• C15H14N4O

• InChI:
• InChI=1S/C15H14N4O/c1-11-6-2-3-7-12(11)16-15(20)10-19-14-9-5-4-8-13(14)17-18-19/h2-9H,10H2,1H3,(H,16,20)

• InChIKey:
• MWMRONYKXIDTSY-UHFFFAOYSA-N

• 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C15H14N4O and its molecular weight is 266.304. The purity is usually 95%.

N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]-2-fluorobenzamide

In Stock

• CAS RN:
• 330190-66-4

• Formula:
• C15H9ClFN3OS

• InChI:
• InChI=1S/C15H9ClFN3OS/c16-11-7-3-1-5-9(11)14-19-20-15(22-14)18-13(21)10-6-2-4-8-12(10)17/h1-8H,(H,18,20,21)

• InChIKey:
• LRFYRPVZPAESMB-UHFFFAOYSA-N

• N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]-2-fluorobenzamide is a useful research compound. Its molecular formula is C15H9ClFN3OS and its molecular weight is 333.77. The purity is usually 95%.

3-(3-Fluorophenyl)-6-[2-(4-methoxyphenyl)-2-oxoethyl]triazolo[4,5-d]pyrimidin-7-one

In Stock

• CAS RN:
• 872590-66-4

• Formula:
• C19H14FN5O3

• InChI:
• InChI=1S/C19H14FN5O3/c1-28-15-7-5-12(6-8-15)16(26)10-24-11-21-18-17(19(24)27)22-23-25(18)14-4-2-3-13(20)9-14/h2-9,11H,10H2,1H3

• InChIKey:
• WGQNLVKKYQARDO-UHFFFAOYSA-N

• 3-(3-Fluorophenyl)-6-[2-(4-methoxyphenyl)-2-oxoethyl]triazolo[4,5-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C19H14FN5O3 and its molecular weight is 379.351. The purity is usually 95%.

7-(4-benzylpiperazin-1-yl)-3-[(3,5-dimethylphenyl)sulfonyl]-6-fluoro-1-methylquinolin-4(1H)-one

In Stock

• CAS RN:
• 893790-66-4

• Formula:
• C29H30FN3O3S

• InChI:
• InChI=1S/C29H30FN3O3S/c1-20-13-21(2)15-23(14-20)37(35,36)28-19-31(3)26-17-27(25(30)16-24(26)29(28)34)33-11-9-32(10-12-33)18-22-7-5-4-6-8-22/h4-8,13-17,19H,9-12,18H2,1-3H3

• InChIKey:
• HSROZIUWSIPLGC-UHFFFAOYSA-N

• 7-(4-benzylpiperazin-1-yl)-3-[(3,5-dimethylphenyl)sulfonyl]-6-fluoro-1-methylquinolin-4(1H)-one is a useful research compound. Its molecular formula is C29H30FN3O3S and its molecular weight is 519.64. The purity is usually 95%.

2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

In Stock

• CAS RN:
• 893990-66-4

• Formula:
• C21H25N3O4

• InChI:
• InChI=1S/C21H25N3O4/c25-19(23-9-3-4-10-23)14-24-13-17(16-7-1-2-8-18(16)24)20(26)21(27)22-12-15-6-5-11-28-15/h1-2,7-8,13,15H,3-6,9-12,14H2,(H,22,27)

• InChIKey:
• RCLHCFGZXOJEMH-UHFFFAOYSA-N

• 2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H25N3O4 and its molecular weight is 383.448. The purity is usually 95%.

Cyclobutyl 2,3-dimethylphenyl ketone

In Stock

• CAS RN:
• 898790-66-4

• Formula:
• C13H16O

• InChI:
• InChI=1S/C13H16O/c1-9-5-3-8-12(10(9)2)13(14)11-6-4-7-11/h3,5,8,11H,4,6-7H2,1-2H3

• InChIKey:
• KZGKDKPRWOAODJ-UHFFFAOYSA-N

• Cyclobutyl 2,3-dimethylphenyl ketone is a useful research compound. Its molecular formula is C13H16O and its molecular weight is 188.26 g/mol. The purity is usually 95%.

7-allyl-8-(allylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione

In Stock

• CAS RN:
• 330990-66-4

• Formula:
• C12H14N4O2S

• InChI:
• InChI=1S/C12H14N4O2S/c1-4-6-16-8-9(13-12(16)19-7-5-2)15(3)11(18)14-10(8)17/h4-5H,1-2,6-7H2,3H3,(H,14,17,18)

• InChIKey:
• CZZVBODZMQRYAY-UHFFFAOYSA-N

• 7-allyl-8-(allylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C12H14N4O2S and its molecular weight is 278.33g/mol. The purity is usually 95%.

3-(2-Chlorophenyl)-5-(((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole

In Stock

• CAS RN:
• 1111290-66-4

• Formula:
• C21H17ClN4O2S

• InChI:
• InChI=1S/C21H17ClN4O2S/c1-2-27-15-9-7-14(8-10-15)18-11-12-20(25-24-18)29-13-19-23-21(26-28-19)16-5-3-4-6-17(16)22/h3-12H,2,13H2,1H3

• InChIKey:
• HGMSZHQHAOXVGU-UHFFFAOYSA-N

• 3-(2-Chlorophenyl)-5-(((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C21H17ClN4O2S and its molecular weight is 424.9. The purity is usually 95%.

3,8,8-Trioxo-8lambda6-thiabicyclo[3.2.1]octane-1-carboxylic acid

Usually In Stock

• CAS RN:
• 2167290-66-4

• Formula:
• C8H10O5S

• InChI:
• InChI=1S/C8H10O5S/c9-5-3-6-1-2-8(4-5,7(10)11)14(6,12)13/h6H,1-4H2,(H,10,11)

• InChIKey:
• KPDZLDNFTFORSE-UHFFFAOYSA-N

• 3,8,8-Trioxo-8lambda6-thiabicyclo[3.2.1]octane-1-carboxylic acid is a useful research compound. Its molecular formula is C8H10O5S and its molecular weight is 218.22. The purity is usually 95%.

Cyclic guanosine monophosphate-adenosine monophosphate

In Stock

• CAS RN:
• 1441190-66-4

• Formula:
• C20H24N10O13P2

• InChI:
• InChI=1S/C20H24N10O13P2/c21-14-8-15(24-3-23-14)29(4-25-8)18-11(32)12-7(41-18)2-39-45(36,37)43-13-10(31)6(1-38-44(34,35)42-12)40-19(13)30-5-26-9-16(30)27-20(22)28-17(9)33/h3-7,10-13,18-19,31-32H,1-2H2,(H,34,35)(H,36,37)(H2,21,23,24)(H3,22,27,28,33)/t6-,7-,10-,11-,12-,13-,18-,19-/m1/s1

• InChIKey:
• XRILCFTWUCUKJR-INFSMZHSSA-N

• 2’3’-cGAMP (cyclic [G(2’,5’)pA(3’,5’)p]) is a cyclic dinucleotide produced in mammalian cells by cGAS (cGAMP synthase) in response of double-stranded DNA in the cytoplasm. Cyclic dinucleotides (CDNs) are a relatively new class of adjuvants that have been shown to increase vaccine potency. CDNs activate innate immunity by directly binding the endoplasmic reticulum-resident receptor STING (stimulator of interferon genes), activating a signaling pathway that induces the expression of interferon-β (IFN-β) and also nuclear factor-κB (NF-κB) dependent inflammatory cytokines. 2’3’-cGAMP is also referred to as “noncanonical” cGAMP due to the presence of the atypical 2’-5’ phosphodiester linkage between the guanosine and the adenosine. Structural and functional studies revealed that noncanonical 2’3’-cGAMP is distinct from the canonical 3’3’-cGAMP ...